Cas no 152548-66-8 (Fmoc-Nalpha-methyl-L-aspartic Acid beta-t-butyl Ester)

• Product Name: Fmoc-Nalpha-methyl-L-aspartic Acid beta-t-butyl Ester
• CAS No: 152548-66-8
• MF: C₂₄H₂₇NO₆
• MW: 425.4742872715
• MDL: MFCD00237027
• CID: 65282
• PubChem ID: 329767600
• Update Time: 2025-10-25

Fmoc-Nalpha-methyl-L-aspartic Acid beta-t-butyl Ester Chemical and Physical Properties

Names and Identifiers

• Fmoc-N-methyl-L-aspartic acid 4-tert-butyl ester
• N-(9-Fluorenylmethyloxycarbonyl)-N-methyl-L-aspartic acid 4-tert-butyl ester
• Fmoc-N-Me-Asp(OtBu)-OH
• Fmoc-L-MeAsp(tBu)-OH
• Fmoc-Nalpha-methyl-L-aspartic acid beta-t-butylester
• FMOC-N-ME-ASP(OBUT)-OH
• H-D-Tyr(tBu)-OH
• FMOC-N-METHYL-L-ASPARTIC ACID Β-TERT-BUTYL ESTER
• N-Methyl aspartic acid
• FMOC-MEASP(OTBU)-OH
• FMOC-N-ME-ASPARTIC ACID(OTBU)-OH
• FMOC-N-METHYL-L-ASPARTIC ACID BETA-T-BUTYL ESTER
• Fmoc-N-methyl-L-aspartic acid beta-tert-butyl ester
• (9H-Fluoren-9-yl)MethOxy]Carbonyl N-Me-Asp(OtBu)-OH
• N-alpha-Fmoc-N-alpha-methyl-L-aspartic acid beta-t-butyl ester
• PubChem18998
• Fmoc-L-MeAsp(OtBu)-OH
• CYWWLVIEAOUXGW-FQEVSTJZSA-N
• (2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid
• GM6456
• AK
• Fmoc-N-Me-Asp(OtBu)-OH≥ 98% (HPLC)
• A809323
• AC-31987
• 4Fmoc-N-methyl-L-aspartic acid 4-tert-butyl esterN-(9-Fluorenylmethyloxycarbonyl)-N-methyl-L-aspartic acid 4-tert-butyl ester
• F12339
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-alpha-methyl-L-aspartic acid beta-t-butyl ester
• N-Fmoc-N-methyl-L-aspartic Acid 4-tert-Butyl Ester
• Fmoc-N-Me-Asp(OtBu)-OH, 97%
• (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-4-tert-butoxy-4-oxobutanoic acid
• (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-4-(tert-butoxy)-4-oxobutanoic acid
• MFCD00237027
• AKOS015895306
• DS-13719
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonyl-methylamino)-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid
• Fmoc-N-Me-L-Asp(OtBu)-OH
• Fmoc-Nalpha-methyl-L-aspartic acid beta-t-butyl ester
• AM84484
• HY-W013740
• Fmoc-N-methyl-L-aspartic acid b-tert-butyl ester
• SCHEMBL1759730
• 152548-66-8
• CS-W014456
• (S)-2-[(9H-fluoren-9-ylmethoxycarbonyl)-methyl-amino]-succinic acid 4-tert-butyl ester
• (2S)-4-(tert-butoxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl](methyl)amino}-4-oxobutanoic acid
• Fmoc-Nalpha-methyl-L-aspartic Acid beta-t-butyl Ester

• MDL： MFCD00237027
• Inchi： 1S/C24H27NO6/c1-24(2,3)31-21(26)13-20(22(27)28)25(4)23(29)30-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19-20H,13-14H2,1-4H3,(H,27,28)/t20-/m0/s1
• InChI Key： CYWWLVIEAOUXGW-FQEVSTJZSA-N
• SMILES： O(C(N(C)[C@H](C(=O)O)CC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 425.18400
• Monoisotopic Mass: 425.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1
• XLogP3: 3.7

Experimental Properties

• Melting Point: 135-140 °C
• PSA: 93.14000
• LogP: 4.05230
• Optical Activity: [α]22/D -39.0°, c = 0.5% in DMF

Fmoc-Nalpha-methyl-L-aspartic Acid beta-t-butyl Ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-Nalpha-methyl-L-aspartic Acid beta-t-butyl Ester

Introduction to Fmoc-Nalpha-methyl-L-aspartic Acid beta-t-butyl Ester (CAS No. 152548-66-8) in Modern Chemical Biology

The compound Fmoc-Nalpha-methyl-L-aspartic Acid beta-t-butyl Ester (CAS No. 152548-66-8) represents a significant advancement in the field of peptidomimetics and synthetic chemistry, serving as a critical intermediate in the development of novel therapeutic agents. This derivative, characterized by its Fmoc (fluorenylmethyloxycarbonyl) protecting group and beta-t-butyl ester functionality, has garnered attention for its utility in solid-phase peptide synthesis (SPPS) and as a building block for designing bioactive molecules with enhanced stability and bioavailability.

The Fmoc-Nalpha-methyl-L-aspartic Acid beta-t-butyl Ester is synthesized through a meticulous process that ensures high purity and yield, making it a preferred choice for researchers engaged in medicinal chemistry. The incorporation of the Fmoc group allows for selective protection of the amino group during peptide assembly, while the beta-t-butyl ester moiety provides resistance to hydrolysis under acidic conditions, facilitating efficient synthesis even in challenging environments.

In recent years, the application of this compound has expanded into various domains of chemical biology. One notable area is its use in the design of peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved pharmacokinetic properties. For instance, studies have demonstrated its role in developing protease inhibitors, which are crucial in treating diseases such as cancer and infectious disorders. The stability imparted by the beta-t-butyl ester group allows these inhibitors to maintain their integrity in biological systems, thereby enhancing their efficacy.

Moreover, the Fmoc-Nalpha-methyl-L-aspartic Acid beta-t-butyl Ester has been employed in the synthesis of neuropeptide analogs. Neuropeptides play pivotal roles in regulating various physiological processes, and their analogs are being explored as potential therapeutics for neurological disorders. The structural modification achieved through this compound enables researchers to fine-tune the pharmacological profiles of neuropeptides, leading to compounds with improved binding affinity and reduced side effects.

Recent research has also highlighted the compound's significance in the development of vaccines and immunomodulators. By serving as a precursor for synthetic peptides that mimic pathogenic epitopes, it aids in eliciting specific immune responses. The Fmoc group's compatibility with automated synthesis platforms further streamlines this process, making it feasible to produce large quantities of vaccine candidates efficiently.

The beta-t-butyl ester functionality is particularly noteworthy for its ability to enhance the metabolic stability of peptide derivatives. This characteristic is especially valuable in drug development, where prolonged circulation time often correlates with increased therapeutic efficacy. By reducing susceptibility to enzymatic degradation, this compound contributes to the creation of long-acting drugs that require less frequent administration.

Advances in computational chemistry have further augmented the utility of Fmoc-Nalpha-methyl-L-aspartic Acid beta-t-butyl Ester. Molecular modeling studies have revealed insights into how modifications at the Nalpha position influence binding interactions with target proteins. These insights are instrumental in rational drug design, enabling chemists to predict structural modifications that will optimize potency and selectivity.

In summary, Fmoc-Nalpha-methyl-L-aspartic Acid beta-t-butyl Ester (CAS No. 152548-66-8) stands as a cornerstone in modern peptidomimetic chemistry. Its versatility in synthetic applications, coupled with its contribution to advancements across multiple therapeutic areas, underscores its importance in ongoing research and development efforts. As methodologies evolve, this compound will likely continue to play a pivotal role in shaping the future of chemical biology and drug discovery.